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Compound of Interest

Compound Name: L-Menthyl acetate

CAS No.: 89-48-5

Cat. No.: B1212664

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of L-Menthyl acetate, a significant

compound in various scientific and industrial fields. This document outlines its chemical identity,

physicochemical properties, synthesis protocols, and key applications, with a focus on its

relevance to research and development.

Chemical Identification
L-Menthyl acetate is the ester formed from L-menthol and acetic acid. It is a naturally

occurring monoterpene found in peppermint and other mint oils, contributing to their

characteristic aroma and flavor.[1][2]

IUPAC Name: [(1R,2S,5R)-5-methyl-2-propan-2-ylcyclohexyl] acetate[3][4]

Systematic IUPAC Name: (1R,2S,5R)-5-Methyl-2-(propan-2-yl)cyclohexyl acetate[1]

CAS Number: 2623-23-6[1][5][6][7]
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Synonyms: (1R)-(-)-Menthyl acetate, (-)-Menthyl acetate, L-p-Menth-3-yl acetate[3][6]

Physicochemical Properties
The following tables summarize the key physical, chemical, and safety data for L-Menthyl
acetate.

Table 1: Physical and Chemical Properties

Property Value References

Molecular Formula C₁₂H₂₂O₂ [5][6][8]

Molecular Weight 198.30 g/mol [1][5][6]

Appearance Colorless to pale yellow liquid [6][8]

Odor Minty, refreshing, cool, fruity [5][6][9]

Melting Point -84.5 °C [10]

Boiling Point 229-230 °C [1][5][9]

Density 0.92 g/mL at 25 °C [1][9]

Refractive Index (n20/D) 1.4410 – 1.4490 [6][8][9]

Optical Rotation ([α]25/D) -83° to -70° [6]

Flash Point 77 - 98.5 °C [1][10]

Solubility

Soluble in ethanol; slightly

soluble in chloroform and

methanol; low solubility in

water (21 - 25.4 mg/L at 20 °C)

[5][8][11]

Table 2: Safety and Toxicity Data
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Parameter Value Reference

LD50 (Oral, Rat) > 5,000 mg/kg [10]

LD50 (Dermal, Rabbit) > 5,000 mg/kg [10]

Skin Irritation Non-irritant [11]

Eye Irritation Non-irritant [11]

Hazards

Combustible liquid. Toxic to

aquatic life with long-lasting

effects.

[10][12][13]

Experimental Protocols: Synthesis of L-Menthyl
Acetate
L-Menthyl acetate is synthesized via the esterification of L-menthol. The choice of acetylating

agent can influence the reaction's effectiveness.[14][15] Below are protocols for synthesis

using acetic anhydride and acetyl chloride, which are generally more effective than using acetic

acid directly.[14]

3.1. Synthesis using Acetic Anhydride

This method offers a good yield and is a common laboratory procedure.[14][16]

Materials:

L-Menthol (8 g)

Acetic anhydride (9 mL)

Concentrated sulfuric acid (H₂SO₄) (20 drops, as catalyst)

5% Sodium bicarbonate (NaHCO₃) solution

Distilled water

Diethyl ether (as solvent, optional)[16]
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Anhydrous magnesium sulfate (MgSO₄)

Equipment:

Round-bottom flask

Reflux condenser

Heating mantle or water bath

Magnetic stirrer and stir bar

Separatory funnel

Standard laboratory glassware

Procedure:

Place 8 grams of L-menthol into a round-bottom flask.

Add 9 mL of acetic anhydride to the flask.

Carefully add 20 drops of concentrated sulfuric acid to the mixture while stirring.

Set up the apparatus for reflux and heat the mixture in a warm water bath (around 60°C)

for 90 minutes with continuous stirring.[14][16] The reaction progress can be monitored

using thin-layer chromatography (TLC).[14]

After reflux, allow the mixture to cool to room temperature.

Transfer the cooled mixture to a separatory funnel.

Add 20 mL of distilled water and 20 mL of 5% sodium bicarbonate solution to neutralize

the excess acid. Shake the funnel, periodically venting to release any generated CO₂ gas,

until effervescence ceases.[14]

Allow the layers to separate. The organic layer contains the L-Menthyl acetate.
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Separate the organic layer and wash it multiple times with distilled water until the

washings are neutral.

Dry the organic layer over anhydrous magnesium sulfate.

Filter to remove the drying agent. The resulting liquid is crude L-Menthyl acetate, which

can be further purified by vacuum distillation.

3.2. Synthesis using Acetyl Chloride

This method is highly effective due to the high reactivity of acetyl chloride but requires careful

handling due to the evolution of HCl gas.[14][17]

Materials:

L-Menthol (29.2 g)

Acetyl chloride (30 mL)

Saturated sodium bicarbonate (NaHCO₃) solution

Distilled water

Anhydrous magnesium sulfate (MgSO₄)

Equipment:

Reaction flask with a dropping funnel (optional, can be mixed directly)[17]

Reflux condenser with a gas trap (e.g., a wash bottle with NaOH solution)

Cold water bath

Magnetic stirrer and stir bar

Separatory funnel

Procedure:
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In a reaction flask, dissolve 29.2 g of L-menthol in 30 mL of acetyl chloride. The reaction

may not start immediately.[17]

Use a cold water bath to manage the temperature as the reaction begins to evolve HCl

gas and foam.[17]

Stir the mixture for approximately 80 minutes, or until the foaming and gas evolution

significantly slows down.[17]

To drive the reaction to completion, apply a vacuum (e.g., from a water aspirator) and pass

the evolved gases through a sodium hydroxide trap to neutralize the remaining HCl and

any unreacted acetyl chloride.[17]

Once gas evolution ceases, transfer the crude product to a separatory funnel.

Carefully add 60 mL of water. Two layers will form.[17]

Separate the ester layer (top layer) and wash it with 30 mL of saturated sodium

bicarbonate solution, followed by several washes with 30 mL portions of water until the pH

is neutral.[17]

Dry the crude ester over anhydrous magnesium sulfate for an extended period (e.g., 2

days).[17]

Filter to remove the drying agent. The product can be purified by vacuum distillation

(boiling point at 18 mmHg is approximately 91-92°C).[17]

Applications in Research and Drug Development
L-Menthyl acetate has several applications in the pharmaceutical and research sectors:

Pharmaceutical Formulations: It is used in topical pain relief balms and ointments for its

cooling and anti-inflammatory properties. It also serves as a flavoring agent in products like

cough syrups.[5]

Drug Delivery: L-Menthyl acetate has been shown to be effective as a skin permeation

enhancer, which is a valuable property for the development of transdermal drug delivery

systems.[18]
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Chiral Auxiliary in Synthesis: The L-menthyl group is a bulky and chiral moiety, making L-
Menthyl acetate and related menthyl esters useful as chiral auxiliaries in asymmetric

synthesis to produce enantiomerically pure compounds.[4][19] This is critical in the synthesis

of active pharmaceutical ingredients (APIs) where specific stereoisomers are required for

therapeutic activity.[20]

Flavor and Fragrance Industry: It is widely used for its minty aroma and flavor in food,

beverages, and personal care products.[6][8]

Visualized Workflows and Pathways
The following diagrams illustrate the synthesis of L-Menthyl acetate and its application as a

chiral auxiliary.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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